![molecular formula C11H18ClNOS B1473412 3-([(Furan-2-ylmethyl)sulfanyl]methyl)piperidine hydrochloride CAS No. 1864056-12-1](/img/structure/B1473412.png)
3-([(Furan-2-ylmethyl)sulfanyl]methyl)piperidine hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of 3-([(Furan-2-ylmethyl)sulfanyl]methyl)piperidine hydrochloride consists of a piperidine ring with a furan-2-ylmethylsulfanyl group attached. The chlorine atom is part of the hydrochloride salt. Refer to the PubChem entry for a visual representation .
Scientific Research Applications
Pharmacological Properties
- A study explored the antidepressant and antianxiety activities of compounds related to 3-([(Furan-2-ylmethyl)sulfanyl]methyl)piperidine, showing promising results in behavioral tests on albino mice (J. Kumar et al., 2017).
- Another research synthesized derivatives with similar structural features, demonstrating potent 5-HT2 antagonist activity, which is relevant in treating conditions like depression and anxiety (Yoshifumi Watanabe et al., 1993).
Antimicrobial Applications
- Some derivatives were synthesized and shown to exhibit significant antimicrobial properties against bacterial and fungal strains (Rahul V. Patel et al., 2012).
- Another study synthesized and tested compounds for in vitro antimicrobial activity, with some showing effectiveness against Gram-positive bacterial strains (Nazar Trotsko et al., 2014).
Antitumor Activity
- Research in 2020 reported the synthesis of derivatives showing significant antitumor activity, contributing to the field of cancer research (V. Horishny, V. Matiychuk, 2020).
Potential in Alzheimer’s Disease Treatment
- A study synthesized N-substituted derivatives to evaluate as new drug candidates for Alzheimer’s disease, highlighting the potential application of these compounds in neurodegenerative disease treatment (A. Rehman et al., 2018).
properties
IUPAC Name |
3-(furan-2-ylmethylsulfanylmethyl)piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NOS.ClH/c1-3-10(7-12-5-1)8-14-9-11-4-2-6-13-11;/h2,4,6,10,12H,1,3,5,7-9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRPJRBLQJOLCLF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CSCC2=CC=CO2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClNOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.79 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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